Cas no 1037367-81-9 (tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate)

• Product Name: tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate
• CAS No: 1037367-81-9
• MF: C₁₂H₂₀F₂N₂O₂
• MW: 262.296210289001
• CID: 5272475
• Update Time: 2026-03-09

tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-1-tert-Butoxycarbonylamino-6,6-difluoro-3-azabicyclo[3,3,0]octane
• (1S,5R)-1-tert-butoxycarbonylamino-6,6-difluoro-3-azabicyclo[3.3.0]octane
• tert-Butyl ((3aS,6aR)-6,6-difluorohexahydrocyclopenta[c]pyrrol-3a(1H)-yl)carbamate
• tert-Butyl((3aS,6aR)-6,6-difluorohexahydrocyclopenta[c]pyrrol-3a(1H)-yl)carbamate
• tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate

• Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-11-4-5-12(13,14)8(11)6-15-7-11/h8,15H,4-7H2,1-3H3,(H,16,17)/t8-,11-/m1/s1
• InChI Key： KMAYLVCSDLCILB-LDYMZIIASA-N
• SMILES： FC1(CC[C@]2(CNC[C@H]21)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate

Introduction to tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate (CAS No. 1037367-81-9)

The compound tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate, identified by its CAS number 1037367-81-9, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse pharmacological properties and potential applications in the treatment of various diseases. The structural complexity of this compound, featuring a 6,6-difluoro-octahydrocyclopenta[c]pyrrol scaffold, underscores its uniqueness and the synthetic challenges associated with its preparation.

Recent research in the domain of tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate has highlighted its promising role as a lead compound in the development of novel therapeutic agents. The presence of fluorine atoms in the 6,6-difluoro-octahydrocyclopenta[c]pyrrol core is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity to biological targets. This feature has made the compound an attractive candidate for further investigation in drug discovery pipelines.

The stereochemistry of the (3aS,6aR)- configuration is another critical aspect of this molecule. Chirality plays a pivotal role in determining the biological activity of many pharmaceutical compounds, and the precise stereochemical arrangement in this molecule may contribute to its selectivity and efficacy. Studies have demonstrated that the specific arrangement of substituents around the cyclopentane ring influences interactions with enzymes and receptors, making it essential to maintain high stereochemical purity during synthesis.

In terms of synthetic methodology, the preparation of tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate involves multi-step organic transformations that require careful optimization. The introduction of fluorine atoms into the cycloalkane framework necessitates specialized synthetic routes, often involving metal-catalyzed cross-coupling reactions or halogenation processes. Advances in fluorination techniques have enabled more efficient and scalable production methods for such compounds, facilitating their incorporation into drug development programs.

The pharmacological profile of this compound has been extensively evaluated in preclinical studies. Initial assays have revealed potential activity against a range of targets relevant to diseases such as cancer and inflammation. The carbamate moiety attached to the (3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol scaffold is particularly interesting, as carbamates are known for their ability to form stable covalent bonds with biological molecules. This interaction mechanism may contribute to prolonged drug action and improved therapeutic outcomes.

One notable application explored in recent research is the use of tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate as an inhibitor of specific enzymes implicated in disease pathways. For instance, studies have suggested its potential as a modulator of enzymes involved in cell proliferation and survival. By targeting these critical pathways, the compound may disrupt aberrant cellular processes associated with various disorders. Additionally, its structural features make it a valuable scaffold for structure-based drug design (SBDD), allowing medicinal chemists to rationally modify its properties for enhanced efficacy and reduced side effects.

The impact of fluorine substitution on the pharmacokinetic properties of this compound cannot be overstated. Fluorinated aromatic and heterocyclic compounds often exhibit improved bioavailability and resistance to metabolic degradation. These attributes are particularly desirable in pharmaceuticals where prolonged circulation time can enhance therapeutic effects while minimizing dosing frequency. Furthermore, fluorine atoms can serve as probes for X-ray crystallography and other structural biology techniques, providing insights into molecular interactions at an atomic level.

As research progresses, novel derivatives of tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate are being explored to optimize their pharmacological profiles further. By modifying substituents or exploring alternative scaffolds based on this core structure, scientists aim to develop next-generation therapeutics with improved potency and selectivity. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications that address unmet medical needs.

The regulatory landscape for novel pharmaceutical compounds like tert-butyl N-[(3aS,6aR)-6,6-difluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical testing is mandatory before human trials can commence. However, the growing interest in fluorinated heterocycles has led to streamlined pathways for certain applications where existing data can be leveraged effectively. This encourages innovation while ensuring patient safety remains paramount.

In conclusion,tert-butyl N-[(3aS,<0xE1><0xB5><0xA8>)<0xE1><0xB5><0xA2>)<0xE1><0xB5><0xA2>,-difluoro-octahydrocyclopenta[c]<0xE1><0xB5><0x8D>yrrol<0xE1><0xB5><0xA2>-<0xE1><0xB5><0xA2>]-<0xE1><0xB5><0x8D>armate (CAS No.1037367-81-9) represents a significant advancement in medicinal chemistry with diverse potential applications. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing drug discovery efforts aimed at addressing complex diseases worldwide.